2,5-dimethylbenzenesulfonic Acid Dihydrate
Overview
Description
2,5-Dimethylbenzenesulfonic acid dihydrate is a chemical compound used as a reagent for serum cholesterol determination . It is obtained by sulfonating p-xylene with 93% sulfuric acid and removing the water by distillation .
Synthesis Analysis
The synthesis of this compound involves the sulfonation of p-xylene using 93% sulfuric acid. The water is then removed by distillation .Molecular Structure Analysis
The molecular formula of this compound is C8H10O3S . The structure can be represented by the SMILES notation: CC1=CC=C©C(=C1)S(O)(=O)=O .Physical and Chemical Properties Analysis
This compound appears as white adhering crystals . It has a melting point of 82-86°C . It is soluble in water .Scientific Research Applications
Hydrolysis and Kinetic Mechanisms
2,5-dimethylbenzenesulfonic acid dihydrate plays a crucial role in the hydrolysis process and kinetic studies. The kinetics and mechanism of hydrolysis of this compound, particularly in hydrochloric acid solutions, have been a subject of research, shedding light on the rate of hydrolysis proportional to the concentration of sulfonic acid and the pathways through which hydrolysis of arenesulfonic acid occurs (Smirnov & Vinnik, 1993).
Catalyst Development
In the field of catalysis, this compound is utilized for developing novel catalysts. Studies have shown its application in forming stable monomeric tin complexes that exhibit excellent catalytic performance, such as acylation of alcohols and phenols (Chandrasekhar et al., 2002). Moreover, its role in the synthesis of coordination polymers with potential applications in catalysis has been explored, like the case of phenylbismuth bis(2,5-dimethylbenzenesulfonic acid) (Sharutin & Sharutina, 2014).
Safety and Hazards
2,5-Dimethylbenzenesulfonic acid dihydrate is considered hazardous. It causes severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
2,5-dimethylbenzenesulfonic acid;dihydrate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3S.2H2O/c1-6-3-4-7(2)8(5-6)12(9,10)11;;/h3-5H,1-2H3,(H,9,10,11);2*1H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTZNHHUWLGOSQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)O.O.O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2052867 | |
Record name | 2,5-Dimethylbenzenesulfonic acid dihydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2052867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66905-17-7 | |
Record name | 2,5-Dimethylbenzenesulfonic acid dihydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2052867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | p-Xylene-2-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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